5-Chloro-1,4-dimethylpyrimidin-2(1H)-one

• Molecular Formula: C6H7ClN2O
• Molecular Weight: 158.58 g/mol
• IUPAC Name: 5-chloro-1,4-dimethylpyrimidin-2-one
• InChI: InChI=1S/C6H7ClN2O/c1-4-5(7)3-9(2)6(10)8-4/h3H,1-2H3
• InChI Key: WUCIIYHHRLFQOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)N(C=C1Cl)C

Description

5-Chloro-1,4-dimethylpyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C6H7ClN2O and its molecular weight is 158.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of the sodium salt of 4-methyl-5-chloropyrimid-2-one (0.005 mol) and methyl iodide (0.0055 mol) in abs. ethanol (70 ml) was heated under reflux until ca. neutral pH. Another 0.005 mol of potassium hydroxide and methyl iodide were added and the heating continued to ca. neutral pH. The reaction mixture was then filtered and the filtrate evaporated to dryness. The residual material was repeatedly extracted with chloroform and the chloroform extracts evaporated and the solid extract recrystallised from isopropanol; yield 35%, m.p. 132°-134° C. (Found: C, 45.51; H, 4.51. Calc. for C6H7ClN2O: C, 45.44; H, 4.43).